Cas no 41108-71-8 (2,4-Hexadienoic acid,6-hydroxy-, ethyl ester, (2E,4E)-)

• Product Name: 2,4-Hexadienoic acid,6-hydroxy-, ethyl ester, (2E,4E)-
• CAS No: 41108-71-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 327389
• PubChem ID: 13405198
• Update Time: 2025-04-19

2,4-Hexadienoic acid,6-hydroxy-, ethyl ester, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid,6-hydroxy-, ethyl ester, (2E,4E)-
• (2E,4E)-6-HYDROXY-HEXA-2,4-DIENOIC ACID ETHYL ESTER
• ethyl 6-hydroxyhexa-2,4-dienoate
• 2,4-Hexadienoic acid,6-hydroxy-,ethyl ester
• 2,4-Hexadienoic acid,6-hydroxy-,ethyl ester,(2E,4E)
• 2,4-Hexadienoicacid,6-hydroxy-,ethyl ester,(E,E)
• ethyl (2E,4E)-6-hydroxy-2,4-hexadienoate
• ethyl (2E,4E)-6-hydroxyhexa-2,4-dienoate
• Ethyl 6-hydroxysorbate
• Hydroxy-6 hexadiene-2,4 oate d'ethyle
• trans-5-(ethoxycarbonyl)penta-2,4-dien-1-ol
• 41108-71-8
• AKOS006331502

• Inchi： 1S/C8H12O3/c1-2-11-8(10)6-4-3-5-7-9/h3-6,9H,2,7H2,1H3/b5-3+,6-4+
• InChI Key： ISAAJWKJMFDIDV-GGWOSOGESA-N
• SMILES： O(C(/C=C/C=C/CO)=O)CC

Computed Properties

• Exact Mass: 156.07900
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.049
• Boiling Point: 259.9°C at 760 mmHg
• Flash Point: 108.6°C
• Refractive Index: 1.483
• PSA: 46.53000
• LogP: 0.65420